Cas no 959573-34-3 ((2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid)

(2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid is a chiral amino acid derivative featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a naphthalene side chain. Its stereospecific (2S,3S) configuration ensures high enantiomeric purity, making it valuable for peptide synthesis and asymmetric catalysis. The Fmoc group provides orthogonal protection for the amine functionality, facilitating selective deprotection under mild basic conditions. The naphthalene moiety enhances hydrophobicity, useful for studying peptide interactions or designing bioactive compounds. The hydroxyl group at the 2-position offers additional reactivity for further functionalization. This compound is particularly suited for solid-phase peptide synthesis (SPPS) and applications requiring controlled stereochemistry and tailored solubility properties.
(2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid structure
959573-34-3 structure
Product Name:(2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid
CAS No:959573-34-3
MF:C28H23NO5
MW:453.485927820206
MDL:MFCD07363729
CID:1035590
PubChem ID:2762407
Update Time:2025-05-22

(2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid
    • N-FMOC-3-(S)-AMINO-2-(S)-HYDROXY-3-NAPHTHALEN-1-YL-PROPIONIC ACID
    • (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoicacid
    • DTXSID30376189
    • N-Fmoc-(2S,3S)-3-Amino-2-hydroxy-3-naphthalen-1-yl-propionic acid
    • (2S,3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-hydroxy-3-naphthalen-1-ylpropanoic acid
    • AKOS015949693
    • PS-12231
    • n-fmoc-3-(s)-amino-2-(s)-hydroxy-3-naphthalen-1-ylpropanoic acid
    • MFCD07363729
    • 959573-34-3
    • MDL: MFCD07363729
    • Inchi: 1S/C28H23NO5/c30-26(27(31)32)25(23-15-7-9-17-8-1-2-10-18(17)23)29-28(33)34-16-24-21-13-5-3-11-19(21)20-12-4-6-14-22(20)24/h1-15,24-26,30H,16H2,(H,29,33)(H,31,32)/t25-,26-/m0/s1
    • InChI Key: BUZJFSDHZCMMQV-UIOOFZCWSA-N
    • SMILES: O(C(N[C@H]([C@@H](C(=O)O)O)C1=CC=CC2C=CC=CC1=2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 453.15800
  • Monoisotopic Mass: 453.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • PSA: 95.86000
  • LogP: 5.25600

(2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid Pricemore >>

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Additional information on (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid

Comprehensive Analysis of (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid (CAS No. 959573-34-3)

The compound (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid (CAS No. 959573-34-3) is a highly specialized chiral building block widely used in peptide synthesis and pharmaceutical research. Its unique structural features, including the Fmoc-protected amino group and the naphthalene moiety, make it a valuable intermediate for designing bioactive molecules. Researchers frequently search for "Fmoc-amino acid derivatives" or "chiral hydroxy acids" to explore its applications in drug discovery and asymmetric synthesis.

In recent years, the demand for enantiomerically pure compounds like 959573-34-3 has surged due to advancements in targeted therapies and personalized medicine. The compound’s stereochemical precision aligns with the growing focus on "green chemistry" and "sustainable synthesis," as it reduces wasteful byproducts. Its naphthalene ring also attracts interest in "fluorescent probes" development, a hot topic in diagnostic imaging and biomarker research.

The Fmoc group in (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid ensures compatibility with solid-phase peptide synthesis (SPPS), a technique dominating "peptide drug design" discussions. This aligns with trending searches for "peptide therapeutics for metabolic diseases" and "anti-inflammatory peptides." The compound’s hydroxy acid functionality further enables its use in "prodrug strategies," enhancing bioavailability—a key concern in modern pharmacology.

Analytical challenges related to 959573-34-3, such as "HPLC purification of chiral compounds" or "NMR characterization of naphthalene derivatives," are frequently queried in scientific forums. The compound’s stability under "microwave-assisted synthesis" conditions also makes it relevant to high-throughput methodologies. These aspects cater to researchers investigating "accelerated organic synthesis" or "automated peptide assembly."

In material science, the naphthalen-1-yl segment of this compound sparks interest in "organic semiconductors" and "small-molecule optoelectronics," addressing the demand for flexible electronics. Its hydrogen-bonding capacity further supports applications in "supramolecular chemistry," a field gaining traction for smart material development. Such interdisciplinary relevance boosts its visibility in both chemical and engineering databases.

Regulatory and safety profiles of (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid are often scrutinized under "REACH compliance" or "pharmaceutical excipient standards." The compound’s biodegradability and low ecotoxicity align with "green solvent compatibility" trends, answering queries about "environmentally benign synthesis." This positions it favorably in ESG-focused research initiatives.

Future prospects for CAS No. 959573-34-3 include potential roles in "covalent inhibitor design" and "allosteric modulator development," addressing unmet needs in oncology and neurology. Its structural versatility continues to inspire patents exploring "multi-target drug conjugates," reflecting the industry’s shift toward polypharmacology. As synthetic methodologies evolve, this compound remains a cornerstone for innovation in precision medicine.

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